Cas no 51925-57-6 (methyl 2,4-dioxopyrrolidine-3-carboxylate)

methyl 2,4-dioxopyrrolidine-3-carboxylate structure
51925-57-6 structure
Product Name:methyl 2,4-dioxopyrrolidine-3-carboxylate
CAS No:51925-57-6
MF:C6H7NO4
MW:157.124081850052
MDL:MFCD21602602
CID:1113388
PubChem ID:533986
Update Time:2025-04-20

methyl 2,4-dioxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,4-dioxo-3-Pyrrolidinecarboxylic acid Methyl ester
    • methyl 2,4-dioxopyrrolidine-3-carboxylate
    • AMY35311
    • methyl2,4-dioxopyrrolidine-3-carboxylate
    • F12532
    • SB40727
    • 51925-57-6
    • BCA92557
    • SCHEMBL2786795
    • MFCD21602602
    • 3-Pyrrolidinecarboxylic acid, 2,4-dioxo-, methyl ester
    • DTXSID501211778
    • Methyl 2,4-dioxo-3-pyrrolidinecarboxylate
    • CS-0049188
    • Methyl 2,4-dioxo-3-pyrrolidinecarboxylate #
    • DB-187729
    • EN300-97174
    • SY099131
    • Z1309460085
    • AKOS024015533
    • MDL： MFCD21602602
    • Inchi： 1S/C6H7NO4/c1-11-6(10)4-3(8)2-7-5(4)9/h4H,2H2,1H3,(H,7,9)
    • InChI Key： GQEDOGKXSMQIRV-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C(NCC1=O)=O)=O

Computed Properties

  • Exact Mass: 157.03751
  • Monoisotopic Mass: 157.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 72.5Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 390.0±42.0 °C at 760 mmHg
  • Flash Point: 189.7±27.9 °C
  • PSA: 72.47
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 2,4-dioxopyrrolidine-3-carboxylate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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abcr
AB462771-1 g
2,4-Dioxo-3-pyrrolidinecarboxylic acid methyl ester; .
 51925-57-6
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 €306.50 2023-04-21
abcr
AB462771-5 g
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 €835.20 2023-04-21
TRC
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 51925-57-6
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 $81.00 2023-05-17
TRC
M451018-500mg
Methyl 2,4-dioxopyrrolidine-3-carboxylate
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